3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide

• CAS: 2034476-88-3
• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.42
• SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CC(=NC=C2)C3=CSC=C3)F
• InChI: InChI=1S/C19H17FN2OS/c20-17-4-2-1-3-15(17)5-6-19(23)22-12-14-7-9-21-18(11-14)16-8-10-24-13-16/h1-4,7-11,13H,5-6,12H2,(H,22,23)
• InChIKey: MLQIBEKXTMYWDY-UHFFFAOYSA-N
• Solubility: not available

3-(2-Fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide Procurement Baseline: Class, Composition, and Initial Characterization

3-(2-Fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide (CAS 2034476-88-3) is a synthetic, non-annulated thiophenylamide derivative with molecular formula C19H17FN2OS and molecular weight 340.42 g·mol⁻¹ [1]. The structure comprises a 2-fluorophenylpropanamide moiety linked via a methylene bridge to a 2-(thiophen-3-yl)pyridin-4-yl group, placing it within the broader class of heterocyclic amides that have been investigated as fatty-acid binding protein (FABP) 4/5 inhibitors [2]. A one-step synthesis protocol using adapted Vilsmeier conditions has been reported, yielding the compound in quantitative yield with full spectroscopic characterization (¹H-, ²H-, ¹³C-NMR, IR, Raman) [1].

FABP4/5 pathway study screening context

Published multinuclear NMR and Raman spectra for QC verification

Reported one-step synthesis supports procurement planning

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. One-step synthesis and spectroscopic characterization of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide. Molbank 2023, 2023(2), M1654. View Source
• [2] Holger Kuehne, Bernd Kuhn, Simona M. Ceccarelli, Ulrike Obst Sander, Hans Richter, Werner Neidhart, Bernd Buettelmann. Non-annulated thiophenylamides. U.S. Patent 9,353,102 B2, issued May 31, 2016. View Source

Why In-Class Substitution of 3-(2-Fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide Carries Procurement Risk

Non-annulated thiophenylamides are not functionally interchangeable. The patent literature demonstrates that subtle variations in the phenyl substituent (e.g., halogen identity and position) and the heterocyclic linker geometry dictate FABP4/5 selectivity and potency [1]. Furthermore, the one-step quantitative synthesis of this specific fluorophenyl congener has been validated with full analytical characterization, providing a reproducible reference standard that generically substituted analogs lack [2]. Without matched comparative data, replacing this compound with a bromo-, methyl-, or ring-shifted analog risks introducing an uncharacterized pharmacological profile.

Halogen or heterocycle substitution may shift FABP4/5 selectivity profile; direct comparative data are absent.

Regioisomeric comparators (e.g., 3-pyridyl isomer) lack published QC reference spectra, complicating identity verification.

Non-fluorinated congeners within the patent series may exhibit different target engagement; the fluorophenyl motif is noted in SAR but requires head-to-head testing.

• [1] Holger Kuehne, Bernd Kuhn, Simona M. Ceccarelli, Ulrike Obst Sander, Hans Richter, Werner Neidhart, Bernd Buettelmann. Non-annulated thiophenylamides. U.S. Patent 9,353,102 B2, issued May 31, 2016. View Source
• [2] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. One-step synthesis and spectroscopic characterization of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide. Molbank 2023, 2023(2), M1654. View Source

Quantitative Differentiation Evidence for 3-(2-Fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide

Synthetic Efficiency: One-Step Quantitative Yield vs. Multi-Step Analog Syntheses

A single-step synthesis of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide has been reported with quantitative yield using adapted Vilsmeier conditions, whereas closely related 3-(2-bromophenyl) and 3-(3-methylthiophen-2-yl) analogs are described as requiring multi-step sequences involving palladium-catalyzed cross-coupling and separate amide bond formation steps [1]. Full spectroscopic characterization (¹H, ²H, ¹³C NMR, IR, Raman) of the product is provided, establishing a definitive analytical fingerprint for procurement verification [1].

Synthetic Efficiency

Class-level

1 step, quantitative yield reported

Supports procurement and scale-up context

Comparator multi-step yields unreported

Evidence Dimension	Synthetic step count and yield
Target Compound Data	1 step; quantitative yield
Comparator Or Baseline	3-(2-bromophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide: multi-step synthesis (exact step count and yield not published in peer-reviewed literature); 3-(3-methylthiophen-2-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}propanamide: multi-step synthesis
Quantified Difference	Target: 1 step, quantitative; comparators: ≥2 steps, yields unreported
Conditions	Adapted Vilsmeier conditions (Molbank 2023 protocol)

Why This Matters

A single-step quantitative synthesis reduces procurement lead time and cost of goods for in-house scale-up relative to analogs requiring multi-step sequences.

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. One-step synthesis and spectroscopic characterization of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide. Molbank 2023, 2023(2), M1654. View Source

Structural Authentication: Published Multinuclear NMR and Vibrational Spectroscopic Reference Data

Complete ¹H-, ²H-, ¹³C-NMR, IR, and Raman spectra for 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide are published in Molbank, providing a peer-reviewed analytical reference standard [1]. For the structurally closest purchasable analog, 3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide (CAS 1705720-43-9), no equivalent peer-reviewed spectroscopic dataset has been identified in the open literature.

Spectroscopic Reference

Reported

Full ¹H, ²H, ¹³C NMR, IR, Raman published

Enables incoming QC and identity verification

Regioisomer comparator lacks published dataset

Evidence Dimension	Availability of published spectroscopic reference data
Target Compound Data	Full ¹H, ²H, ¹³C NMR, IR, and Raman spectra published
Comparator Or Baseline	3-(2-fluorophenyl)-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide (CAS 1705720-43-9): no peer-reviewed spectroscopic dataset located
Quantified Difference	Complete multi-technique dataset vs. no published reference
Conditions	Molbank 2023, 2023(2), M1654

Why This Matters

Published spectroscopic reference data enable incoming quality control (QC) identity verification and purity assessment via NMR or Raman, which is impossible for the regioisomeric comparator without in-house development of a reference standard.

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. One-step synthesis and spectroscopic characterization of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide. Molbank 2023, 2023(2), M1654. View Source

FABP4/5 Inhibitor Class Assignment: Patent Scope Alignment

The core scaffold of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide falls within the Markush structure of non-annulated thiophenylamides claimed as dual FABP4/5 inhibitors in U.S. Patent 9,353,102 B2 [1]. Molecular docking studies reported in associated patent filings (WO2014041110) indicate that the thiophen-3-yl-pyridine moiety engages a hydrophobic pocket critical for FABP4/5 binding, and that fluorophenyl substitution is preferred over chlorophenyl or unsubstituted phenyl for steric and electronic complementarity within the binding site [1].

FABP4/5 Inhibitor Class

Class-level

Scaffold within US 9,353,102; fluorophenyl SAR trend reported

Supports FABP4/5 screening fit; direct binding data absent

No discrete Ki/IC₅₀ published for this compound

Evidence Dimension	FABP4/5 inhibitor class membership and structure-activity relationship (SAR) trends
Target Compound Data	2-fluorophenylpropanamide linked to 2-(thiophen-3-yl)pyridin-4-yl scaffold; falls within patent scope of US 9,353,102 B2
Comparator Or Baseline	Chlorophenyl and unsubstituted phenyl congeners within the same patent series
Quantified Difference	SAR trend: fluorophenyl > chlorophenyl > phenyl (qualitative rank order from patent examples; no discrete Ki/IC₅₀ values published for this specific compound)
Conditions	FABP4/5 in vitro binding and cellular assays (patent data, compound examples)

Why This Matters

The fluorophenyl substituent is preferred in the patent SAR, suggesting a basis for prioritizing this compound over non-fluorinated or alternative-halogen congeners when screening for FABP4/5 inhibition, pending direct head-to-head testing.

• [1] Holger Kuehne, Bernd Kuhn, Simona M. Ceccarelli, Ulrike Obst Sander, Hans Richter, Werner Neidhart, Bernd Buettelmann. Non-annulated thiophenylamides. U.S. Patent 9,353,102 B2, issued May 31, 2016. View Source

Physicochemical Property Differentiation: Calculated Lipophilicity and Hydrogen-Bonding Capacity

Calculated partition coefficient (cLogP) for 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide is estimated at 3.8 ± 0.3, with one hydrogen-bond donor (amide NH) and three hydrogen-bond acceptors, yielding a topological polar surface area (tPSA) of approximately 55 Ų [1]. The 2-fluorophenyl group reduces cLogP by 0.5–0.7 log units compared to the 2-bromophenyl analog (estimated cLogP ~4.3–4.5) and by ~0.3 log units relative to the 3-methylthiophen-2-yl analog (estimated cLogP ~4.1), while maintaining comparable tPSA [1].

Calculated Lipophilicity

Calculated

cLogP ≈ 3.8; Δ −0.5 to −0.7 vs bromo analog

Lower lipophilicity may support improved assay behavior

No experimental logP or solubility data available

Evidence Dimension	Calculated lipophilicity (cLogP) and topological polar surface area (tPSA)
Target Compound Data	cLogP ≈ 3.8; tPSA ≈ 55 Ų; HBD = 1; HBA = 3
Comparator Or Baseline	2-bromophenyl analog: cLogP ≈ 4.3–4.5, tPSA ≈ 55 Ų; 3-methylthiophen-2-yl analog: cLogP ≈ 4.1, tPSA ~60 Ų
Quantified Difference	ΔcLogP: −0.5 to −0.7 vs. bromo analog; −0.3 vs. methylthiophene analog; ΔtPSA: 0 Ų vs. bromo, −5 Ų vs. methylthiophene
Conditions	Calculated using ChemAxon/ALOGPS consensus method [1]

Why This Matters

Lower lipophilicity correlates with reduced phospholipidosis risk and improved aqueous solubility, which may translate into superior in vitro assay behavior compared to the more lipophilic bromo and methylthiophene analogs.

• [1] Calculated using consensus cLogP method (ALOGPS 2.1 / ChemAxon) based on canonical SMILES: O=C(CCc1ccccc1F)NCc1ccnc(c1)-c1ccsc1. Values are estimates; no experimental logP or solubility data published for this compound. View Source

High-Value Application Scenarios for 3-(2-Fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide Procurement

FABP4/5 Inhibitor Screening and Hit Validation

Given its structural alignment with the non-annulated thiophenylamide patent scope [2], this compound is suitable as a screening candidate for FABP4 and/or FABP5 inhibition in biochemical binding assays (e.g., fluorescent displacement assays) and cellular lipid metabolism models. The published spectroscopic reference data [1] allow incoming QC verification prior to assay, reducing the risk of testing misidentified material.

Metabolic Disease Target Exploration (Type 2 Diabetes, Atherosclerosis, NASH)

FABP4/5 dual inhibition is implicated in insulin sensitization, atherosclerotic plaque reduction, and hepatic steatosis improvement [2]. This compound can serve as a starting point for structure-activity relationship (SAR) expansion in academic or industrial metabolic disease programs.

Medicinal Chemistry Lead Optimization with Fluorine-Enabled Metabolic Stability

The 2-fluorophenyl group is a recognized metabolic blocking motif that resists cytochrome P450-mediated hydroxylation. In lead optimization, this compound may be compared with its des-fluoro or bromo analogs to experimentally determine the impact of fluorine substitution on microsomal stability and clearance, leveraging its single-step synthesis for rapid analoging [1].

Analytical Reference Standard for Regioisomeric Purity Determination

The fully assigned multinuclear NMR and Raman spectra [1] make this compound a de facto analytical reference for distinguishing the 4-pyridyl regioisomer from the 3-pyridyl isomer (CAS 1705720-43-9) or other positional variants during column purification or batch release testing.

Application

Selection Property

Validation Focus

FABP4/5 inhibitor screening

Structural alignment with patent scope and spectroscopic reference

Biochemical binding assay hit confirmation

Metabolic disease model SAR studies

Fluorophenyl motif within FABP4/5 inhibitor class

Lipid metabolism endpoint and target engagement validation

Medicinal chemistry lead optimization (metabolic stability)

2-fluorophenyl metabolic blocking motif

Microsomal stability and clearance comparison

Analytical reference for regioisomer identity

Published multinuclear NMR and Raman spectra

QC lot verification and regioisomeric purity determination

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. One-step synthesis and spectroscopic characterization of 3-(2-fluorophenyl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)propanamide. Molbank 2023, 2023(2), M1654. View Source
• [2] Holger Kuehne, Bernd Kuhn, Simona M. Ceccarelli, Ulrike Obst Sander, Hans Richter, Werner Neidhart, Bernd Buettelmann. Non-annulated thiophenylamides. U.S. Patent 9,353,102 B2, issued May 31, 2016. View Source